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Compound of Interest

Compound Name: JWG-071

Cat. No.: B10817683 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential, step-by-step guidance for the safe disposal of JWG-071, a

kinase-selective chemical probe for ERK5. Adherence to these procedures is vital to mitigate

risks to personnel and the environment.

Immediate Safety and Hazard Information
JWG-071 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative to prevent its release into the environment. All disposal

procedures should be conducted in accordance with local, state, and federal regulations, as

well as institutional environmental health and safety (EHS) guidelines.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10817683?utm_src=pdf-interest
https://www.benchchem.com/product/b10817683?utm_src=pdf-body
https://www.benchchem.com/product/b10817683?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC39203.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Precautionary Statement

Acute Oral Toxicity (Category

4)
Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.

P273: Avoid release to the

environment.

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.
P391: Collect spillage.

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols outline the necessary steps for the safe disposal of JWG-071 in various

forms.

Disposal of Unused or Expired JWG-071 (Solid)
Containerization: Ensure the original container of solid JWG-071 is securely sealed. If the

original container is compromised, transfer the material to a new, compatible, and properly

labeled container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name ("JWG-071"), the CAS number (2250323-50-1), and the relevant hazard

pictograms (e.g., harmful, environmental hazard).
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Segregation: Store the container with other compatible solid chemical waste, away from

acids, bases, and oxidizing agents[1].

Waste Pickup: Arrange for disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor. Do not dispose of solid JWG-071 in regular laboratory

or municipal trash.

Disposal of JWG-071 Solutions
Collection: Collect all solutions containing JWG-071 in a dedicated, leak-proof, and

chemically compatible waste container. Suitable container materials include glass or

polyethylene.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("JWG-
071"), the solvent(s) used, and an estimated concentration of the active compound. Include

the appropriate hazard pictograms.

Storage: Store the waste container in a designated satellite accumulation area, ensuring the

lid is securely fastened to prevent evaporation and spills.

Disposal: Contact your institution's EHS office for pickup and disposal by a certified

hazardous waste management company. Do not pour JWG-071 solutions down the drain.

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

Solid Waste: Items such as gloves, pipette tips, and weighing paper that are contaminated

with JWG-071 should be collected in a designated hazardous waste bag or container.

Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone). The rinsate must be collected as hazardous waste. After

decontamination, the glassware can be washed and reused. If the glassware is to be

discarded, it should be disposed of as hazardous solid waste.

Labeling: All containers for contaminated solid waste must be clearly labeled as "Hazardous

Waste" and specify the contaminant (JWG-071).
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Disposal: Dispose of the collected contaminated materials through your institution's

hazardous waste program.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow for the proper disposal of JWG-071.

Solid JWG-071 Disposal

JWG-071 Solution Disposal

Contaminated Materials Disposal

Unused/Expired Solid JWG-071 Securely Seal in Labeled Container Store as Hazardous Solid Waste Arrange for EHS Pickup

Waste JWG-071 Solution Collect in Labeled Waste Container Store in Satellite Accumulation Area Arrange for EHS Pickup

Contaminated Labware/PPE Segregate and Collect in Labeled Container Store as Hazardous Solid Waste Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the disposal of solid, solution, and contaminated forms of JWG-071.
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JWG-071 Waste Generated

Is the waste solid?

Is the waste a solution?

No

Follow Solid Disposal Protocol

Yes

Is it contaminated material?

No

Follow Solution Disposal Protocol

Yes

Follow Contaminated Materials Protocol

Yes

Do NOT Discard in Trash or Drain

No

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate JWG-071 disposal procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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